Cas no 2680841-71-6 (4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid)
2680841-71-6 structure
Product Name:4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid
CAS No:2680841-71-6
MF:C9H19NO5S
MW:253.315861940384
CID:5650713
PubChem ID:146196882
Update Time:2023-11-27
4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL21494308
- EN300-28279509
- 4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid
- 2680841-71-6
- 4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid
-
- Inchi: 1S/C9H19NO5S/c1-9(2,3)15-8(11)10-6-4-5-7-16(12,13)14/h4-7H2,1-3H3,(H,10,11)(H,12,13,14)
- InChI Key: YNOVJWUGXOLWSB-UHFFFAOYSA-N
- SMILES: S(CCCCNC(=O)OC(C)(C)C)(=O)(=O)O
Computed Properties
- Exact Mass: 253.09839388g/mol
- Monoisotopic Mass: 253.09839388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 101Ų
4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28279509-1g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 1g |
$770.0 | 2023-09-09 | ||
| Enamine | EN300-28279509-5g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 5g |
$2235.0 | 2023-09-09 | ||
| Enamine | EN300-28279509-10g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 10g |
$3315.0 | 2023-09-09 | ||
| Enamine | EN300-28279509-0.05g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-28279509-0.1g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-28279509-0.25g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-28279509-0.5g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-28279509-1.0g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-28279509-2.5g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-28279509-5.0g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 |
4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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